Cas no 2171939-53-8 (3-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}-N-methylformamido)propanoic acid)

• Product Name: 3-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}-N-methylformamido)propanoic acid
• CAS No: 2171939-53-8
• MF: C₂₅H₂₄N₂O₆
• MW: 448.467866897583
• CID: 5959826
• PubChem ID: 165548188
• Update Time: 2025-11-06

3-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}-N-methylformamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}-N-methylformamido)propanoic acid
• 3-(1-{5-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]furan-2-yl}-N-methylformamido)propanoic acid
• EN300-1490226
• 2171939-53-8

• Inchi： 1S/C25H24N2O6/c1-27(13-12-23(28)29)24(30)22-11-10-16(33-22)14-26-25(31)32-15-21-19-8-4-2-6-17(19)18-7-3-5-9-20(18)21/h2-11,21H,12-15H2,1H3,(H,26,31)(H,28,29)
• InChI Key： XOZBJDURLNLPGL-UHFFFAOYSA-N
• SMILES： O(C(NCC1=CC=C(C(N(C)CCC(=O)O)=O)O1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 448.16343649g/mol
• Monoisotopic Mass: 448.16343649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 693
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 109Ų

Additional information on 3-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}-N-methylformamido)propanoic acid

3-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}-N-methylformamido)propanoic acid: A Comprehensive Overview

3-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}-N-methylformamido)propanoic acid is a complex organic compound with the CAS number 2171939-53-8. This compound is of significant interest in the fields of organic chemistry, biochemistry, and pharmaceutical research due to its unique structural features and potential applications in drug design and development.

The molecular structure of 3-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}-N-methylformamido)propanoic acid is characterized by a furan ring substituted with a methoxycarbonyl group, an amino group, and a formamide moiety. The presence of the fluorenylmethoxycarbonyl (Fmoc) group is particularly notable, as it is commonly used as a protecting group in peptide synthesis and other organic reactions. This feature makes the compound a valuable tool in modern chemical synthesis.

Recent studies have highlighted the importance of fluorenylmethoxycarbonyl (Fmoc) groups in various chemical reactions, particularly in the context of peptide synthesis and medicinal chemistry. The Fmoc group's ability to protect amino groups during reaction sequences has made it indispensable in the construction of complex molecules, including those with potential therapeutic applications.

The furan ring in this compound adds another layer of complexity and functionality. Furan derivatives are known for their aromaticity and reactivity, making them versatile building blocks in organic synthesis. The substitution pattern on the furan ring in this compound further enhances its reactivity and selectivity in various chemical transformations.

From a pharmacological perspective, 3-(1-{5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylfuran-2-yl}-N-methylformamido)propanoic acid has shown promise in preliminary studies as a potential lead compound for drug development. Its structure suggests potential interactions with biological targets, such as enzymes or receptors, making it a candidate for further exploration in medicinal chemistry.

Moreover, the presence of the N-methylformamide group introduces additional functional diversity to the molecule. Formamide groups are known for their ability to participate in hydrogen bonding, which can influence the compound's solubility, stability, and bioavailability—key factors in drug design.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including coupling reactions, protection/deprotection strategies, and cyclization processes. The use of Fmoc chemistry ensures that critical functional groups remain intact during these steps, enabling precise control over the molecule's construction.

Recent advancements in green chemistry have also opened new avenues for the synthesis of such compounds. By employing environmentally friendly reagents and catalytic systems, chemists can now synthesize complex molecules like 3-(1-{5-({(9H-fluoren-9-y...) with greater efficiency and sustainability.

In conclusion, 3-(1-{5-({(9H-fluoren-9-y...) represents a sophisticated example of modern organic chemistry's capabilities. Its unique structure, functional groups, and potential applications make it a subject of ongoing research interest. As scientific understanding advances and new technologies emerge, this compound will undoubtedly continue to play a pivotal role in shaping future developments in chemistry and pharmacology.